Cas no 62855-45-2 (Phosphonic acid, [(4-cyano-1-naphthalenyl)methyl]-, diethyl ester)

• Product Name: Phosphonic acid, [(4-cyano-1-naphthalenyl)methyl]-, diethyl ester
• CAS No: 62855-45-2
• MF: C₁₆H₁₈NO₃P
• MW: 303.292785167694
• CID: 429851
• PubChem ID: 54451134
• Update Time: 2025-04-19

Phosphonic acid, [(4-cyano-1-naphthalenyl)methyl]-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, [(4-cyano-1-naphthalenyl)methyl]-, diethyl ester
• 4-(diethoxyphosphorylmethyl)naphthalene-1-carbonitrile
• DTXSID70711434
• 62855-45-2
• SCHEMBL6787119
• Diethyl [(4-cyanonaphthalen-1-yl)methyl]phosphonate

• Inchi： 1S/C16H18NO3P/c1-3-19-21(18,20-4-2)12-14-10-9-13(11-17)15-7-5-6-8-16(14)15/h5-10H,3-4,12H2,1-2H3
• InChI Key： WVAYGVKREJSZHI-UHFFFAOYSA-N
• SMILES： P(CC1C=CC(C#N)=C2C=CC=CC=12)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 303.10254
• Monoisotopic Mass: 303.102
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3A^2
• XLogP3: 2.7

Experimental Properties

• PSA: 59.32
• LogP: 4.47758